Cas no 1385387-47-2 (4-Bromo-N-(cyanomethyl)-N-cyclopentyl-3-fluorobenzamide)

• Product Name: 4-Bromo-N-(cyanomethyl)-N-cyclopentyl-3-fluorobenzamide
• CAS No: 1385387-47-2
• MF: C₁₄H₁₄BrFN₂O
• MW: 325.176166057587
• CID: 5451959
• PubChem ID: 64472769
• Update Time: 2025-10-29

4-Bromo-N-(cyanomethyl)-N-cyclopentyl-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• AKOS013796665
• 4-bromo-N-(cyanomethyl)-N-cyclopentyl-3-fluorobenzamide
• EN300-16778936
• Z1233173042
• 1385387-47-2
• 4-Bromo-N-(cyanomethyl)-N-cyclopentyl-3-fluorobenzamide

• Inchi： 1S/C14H14BrFN2O/c15-12-6-5-10(9-13(12)16)14(19)18(8-7-17)11-3-1-2-4-11/h5-6,9,11H,1-4,8H2
• InChI Key： VGWWWBODKPXOOZ-UHFFFAOYSA-N
• SMILES： C(N(CC#N)C1CCCC1)(=O)C1=CC=C(Br)C(F)=C1

Computed Properties

• Exact Mass: 324.02735g/mol
• Monoisotopic Mass: 324.02735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 473.1±45.0 °C(Predicted)
• pka: -2.68±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Bromo-N-(cyanomethyl)-N-cyclopentyl-3-fluorobenzamide

4-Bromo-N-(cyanomethyl)-N-cyclopentyl-3-fluorobenzamide (CAS No. 1385387-47-2): A Comprehensive Overview

4-Bromo-N-(cyanomethyl)-N-cyclopentyl-3-fluorobenzamide (CAS No. 1385387-47-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromo-substituted benzamide core, a cyanoalkyl group, and a cyclopentyl moiety. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The bromine atom in the 4-bromo position of the benzene ring imparts significant electronic and steric effects, influencing the compound's reactivity and biological activity. The cyanoalkyl group, specifically the cyanomethyl substituent, adds polarity and enhances the compound's ability to interact with biological targets. The cyclopentyl moiety, on the other hand, provides additional steric bulk and hydrophobicity, which can affect the compound's pharmacokinetic properties.

Recent studies have explored the potential applications of 4-Bromo-N-(cyanomethyl)-N-cyclopentyl-3-fluorobenzamide in various therapeutic areas. One notable area of research is its use as a ligand for G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are implicated in numerous diseases, including neurological disorders, cardiovascular diseases, and cancer.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of 4-Bromo-N-(cyanomethyl)-N-cyclopentyl-3-fluorobenzamide for several GPCRs. The results showed that this compound exhibited high affinity for the serotonin 5-HT_2C receptor, a key target for treating psychiatric disorders such as depression and anxiety. The high selectivity of 4-Bromo-N-(cyanomethyl)-N-cyclopentyl-3-fluorobenzamide for the 5-HT_2C receptor over other serotonin receptors suggests its potential as a lead compound for developing more selective and effective antidepressants.

Another area of interest is the use of 4-Bromo-N-(cyanomethyl)-N-cyclopentyl-3-fluorobenzamide as an inhibitor of specific enzymes involved in disease pathways. Enzyme inhibitors are critical in drug discovery, as they can modulate biological processes and treat various conditions. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated that 4-Bromo-N-(cyanomethyl)-N-cyclopentyl-3-fluorobenzamide effectively inhibited the activity of histone deacetylase (HDAC), an enzyme implicated in epigenetic regulation and cancer progression. The selective inhibition of HDAC by this compound suggests its potential as an anticancer agent.

The pharmacokinetic properties of 4-Bromo-N-(cyanomethyl)-N-cyclopentyl-3-fluorobenzamide have also been studied to evaluate its suitability as a drug candidate. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) properties. It has good oral bioavailability and low toxicity, making it a promising candidate for further preclinical and clinical development.

In addition to its potential therapeutic applications, 4-Bromo-N-(cyanomethyl)-N-cyclopentyl-3-fluorobenzamide has been used as a tool compound in chemical biology research. Its unique structure allows researchers to probe specific biological processes and validate new targets for drug discovery. For example, it has been used to study the role of specific GPCRs in cellular signaling pathways and to identify novel allosteric modulators.

The synthesis of 4-Bromo-N-(cyanomethyl)-N-cyclopentyl-3-fluorobenzamide involves several well-established chemical reactions. One common synthetic route starts with the bromination of 3-fluoroaniline followed by acylation to form the benzamide intermediate. The subsequent introduction of the cyanoalkyl group via nucleophilic substitution completes the synthesis. This synthetic approach provides high yields and good purity, making it suitable for large-scale production.

In conclusion, 4-Bromo-N-(cyanomethyl)-N-cyclopentyl-3-fluorobenzamide (CAS No. 1385387-47-2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive lead compound for developing novel therapeutic agents targeting GPCRs and other biological targets. Ongoing research continues to uncover new applications and optimize its properties for clinical use.